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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition pathway

of calcium nitrate tetrahydrate, Ca(NO₃)₂·4H₂O. The information presented herein is

synthesized from various scientific studies, offering a detailed analysis of the decomposition

mechanism, intermediate products, and final residues. This document is intended to serve as a

valuable resource for professionals in research, science, and drug development who utilize or

study this compound.

Introduction
Calcium nitrate tetrahydrate is a highly hygroscopic inorganic salt with wide applications in

various fields, including as a fertilizer, in wastewater treatment, and as a component in concrete

admixtures.[1] Its thermal behavior is of critical importance for its storage, handling, and

application in processes that involve elevated temperatures. The decomposition of calcium
nitrate tetrahydrate is a multi-step process involving dehydration followed by the

decomposition of the anhydrous salt.

The Thermal Decomposition Pathway
The thermal decomposition of calcium nitrate tetrahydrate proceeds through a series of

distinct stages, which have been elucidated using techniques such as Thermogravimetric

Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas Analysis (EGA)

using Mass Spectrometry (MS) or Fourier Transform Infrared Spectroscopy (FTIR).
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The overall decomposition can be summarized in two major phases:

Dehydration: The sequential removal of the four water molecules of hydration.

Decomposition of Anhydrous Calcium Nitrate: The breakdown of the anhydrous salt into solid

and gaseous products.

The process begins with the melting of the hydrated salt at approximately 42.7 °C.[1] This is

followed by a stepwise dehydration process. Finally, the anhydrous calcium nitrate

decomposes at higher temperatures to yield calcium oxide, nitrogen dioxide, and oxygen.[1][2]

[3]

Visualization of the Decomposition Pathway
The following diagram illustrates the sequential steps involved in the thermal decomposition of

calcium nitrate tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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